Cas no 906645-42-9 (methyl({4-(trifluoromethoxy)phenylmethyl})amine)

• Product Name: methyl({4-(trifluoromethoxy)phenylmethyl})amine
• CAS No: 906645-42-9
• MF: C₉H₁₀F₃NO
• MW: 205.17701292038
• MDL: MFCD09048713
• CID: 1952101
• PubChem ID: 16776268
• Update Time: 2025-11-02

methyl({4-(trifluoromethoxy)phenylmethyl})amine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-1-[4-(trifluoromethoxy)phenyl]methanamine
• N-methyl-N-[4-(trifluoromethoxy)benzyl]amine
• SureCN178527
• AGN-PC-015VS8
• CTK6I5398
• MolPort-004-296-371
• AC1Q4160
• AG-B-37445
• Methyl-(4-trifluoromethoxy-benzyl)-amine
• MFCD09048713
• N-Methyl-4-(trifluoromethoxy)benzylamine
• NCGC00374083-01
• 906645-42-9
• EN300-31208
• SB39776
• SCHEMBL178527
• N-Methyl-1-(4-(trifluoromethoxy)phenyl)methanamine
• AKOS000132729
• DB-265504
• DTXSID40588317
• methyl({[4-(trifluoromethoxy)phenyl]methyl})amine
• methyl({4-(trifluoromethoxy)phenylmethyl})amine

• MDL： MFCD09048713
• Inchi： 1S/C9H10F3NO/c1-13-6-7-2-4-8(5-3-7)14-9(10,11)12/h2-5,13H,6H2,1H3
• InChI Key： WBMLSSLJETYFHE-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)CNC)(F)F

Computed Properties

• Exact Mass: 205.07144843Da
• Monoisotopic Mass: 205.07144843Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 188.6±35.0 °C at 760 mmHg
• Flash Point: 67.9±25.9 °C
• Vapor Pressure: 0.6±0.4 mmHg at 25°C

methyl({4-(trifluoromethoxy)phenylmethyl})amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl({4-(trifluoromethoxy)phenylmethyl})amine

Methyl({4-(Trifluoromethoxy)Phenylmethyl})Amine (CAS 906645-42-9): Properties, Applications, and Market Insights

Methyl({4-(trifluoromethoxy)phenylmethyl})amine (CAS 906645-42-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This trifluoromethoxy-substituted amine derivative exhibits unique physicochemical properties due to its molecular structure, making it valuable for various industrial applications. The compound's fluoroalkyl group contributes to enhanced lipophilicity and metabolic stability, characteristics highly sought after in modern drug design.

The growing interest in fluorinated building blocks like methyl({4-(trifluoromethoxy)phenylmethyl})amine stems from their ability to improve the bioavailability and target specificity of bioactive molecules. Recent studies highlight the compound's potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in central nervous system (CNS) drug development. Researchers are particularly interested in how the trifluoromethoxy group influences molecular interactions at biological targets.

From a synthetic chemistry perspective, CAS 906645-42-9 demonstrates remarkable versatility. Its amine functionality allows for diverse chemical transformations, including reductive amination, acylation, and nucleophilic substitution reactions. The electron-withdrawing nature of the trifluoromethoxy substituent activates the aromatic ring for various electrophilic aromatic substitutions, expanding its utility in complex molecule synthesis. These properties make it particularly valuable for creating structure-activity relationship (SAR) libraries in medicinal chemistry programs.

The pharmaceutical industry's increasing focus on precision medicine and targeted therapies has driven demand for specialized intermediates like methyl({4-(trifluoromethoxy)phenylmethyl})amine. Its structural features are particularly relevant for developing drugs targeting G-protein coupled receptors (GPCRs) and ion channels, where the fluorine atoms can influence binding affinity and selectivity. Recent patent literature reveals its incorporation in experimental compounds for neurological disorders and metabolic diseases.

In material science applications, 906645-42-9 serves as a precursor for advanced functional materials. The trifluoromethoxy aromatic amine moiety contributes to the thermal stability and electronic properties of resulting polymers. Researchers are exploring its use in liquid crystal displays (LCDs), organic light-emitting diodes (OLEDs), and other electronic materials where fluorine-containing compounds offer superior performance characteristics.

The global market for fluorinated fine chemicals continues to expand, with methyl({4-(trifluoromethoxy)phenylmethyl})amine representing an important niche product. Industry analysts note growing procurement from Asia-Pacific research centers and North American pharmaceutical developers. Suppliers are responding to this demand by optimizing synthetic routes to improve yield and purity of CAS 906645-42-9, while maintaining competitive pricing structures.

Environmental considerations surrounding fluoroorganic compounds have led to improved manufacturing processes for 906645-42-9. Modern synthetic approaches emphasize atom economy and reduced waste generation, aligning with green chemistry principles. The compound's stability profile suggests low environmental persistence, addressing concerns about sustainable chemistry practices in specialty chemical production.

Analytical characterization of methyl({4-(trifluoromethoxy)phenylmethyl})amine typically involves advanced techniques including NMR spectroscopy (particularly ¹⁹F NMR), mass spectrometry, and HPLC purity analysis. These methods ensure batch-to-batch consistency for research and development applications. The distinctive 19F NMR chemical shift of the trifluoromethoxy group serves as a valuable diagnostic marker for reaction monitoring.

Future research directions for CAS 906645-42-9 include exploration of its enantiomeric forms and their differential biological activities. The pharmaceutical industry's growing emphasis on chiral therapeutics creates opportunities for developing optically pure versions of this amine intermediate. Additionally, novel synthetic methodologies may further enhance its accessibility and application scope in medicinal chemistry.

Storage and handling recommendations for methyl({4-(trifluoromethoxy)phenylmethyl})amine follow standard protocols for amine compounds. Proper containment under inert atmosphere helps maintain stability, particularly for long-term storage. Researchers should consult material safety data sheets for specific guidance on working with this fluorinated amine derivative in laboratory settings.

The intellectual property landscape surrounding 906645-42-9 reflects its growing importance. Recent patent applications disclose novel synthetic routes and derivative compounds incorporating this trifluoromethoxy-substituted scaffold. Companies active in CNS drug discovery and agricultural chemistry are particularly invested in protecting innovations involving this chemical entity.

Academic and industrial collaborations continue to explore new applications for methyl({4-(trifluoromethoxy)phenylmethyl})amine. Its combination of fluorine atoms and amine functionality in a single molecular framework offers unique opportunities for structure-based drug design. As research into fluorinated pharmaceuticals advances, the significance of this compound as a versatile building block is expected to grow substantially.